5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C16H13N3O2S/c1-9-3-4-11(10(2)18-9)12-7-8-17-15(19-12)13-5-6-14(22-13)16(20)21/h3-8H,1-2H3,(H,20,21)
• InChI Key: IYNSWVOVIDOMKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C2=NC(=NC=C2)C3=CC=C(S3)C(=O)O)C
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid is a chemical compound that has been studied extensively in scientific research. It is commonly referred to as DPTA, and it has been found to have a variety of potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of DPTA is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases such as cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
DPTA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using DPTA in lab experiments include its anti-inflammatory and anti-cancer properties, as well as its potential use as a diagnostic tool. However, there are also limitations to using DPTA in lab experiments, such as the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on DPTA. Some possible areas of study include further exploration of its anti-inflammatory and anti-cancer properties, as well as its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, research could focus on the development of new diagnostic tools based on DPTA, as well as the potential side effects of using this compound in medical applications.
Conclusion:
In conclusion, 5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory and anti-cancer properties, as well as potential applications in the treatment of Alzheimer's disease and Parkinson's disease. While there are still many unanswered questions about the mechanism of action and potential side effects of using DPTA, it is clear that this compound has the potential to be a valuable tool in the fight against disease.

Synthesis Methods

The synthesis method of DPTA involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 2,6-dimethylpyridine-3-carbaldehyde with thiophene-2-carboxylic acid to form an intermediate product. This intermediate product is then reacted with 4-chloro-2-(methylthio)pyrimidine to form the final product, 5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid.

Scientific Research Applications

DPTA has been studied extensively for its potential applications in the field of medicine. It has been found to have anti-inflammatory and anti-cancer properties, as well as potential applications in the treatment of Alzheimer's disease and Parkinson's disease. DPTA has also been studied for its potential use as a diagnostic tool in the detection of cancer and other diseases.